Cas no 2228290-70-6 (tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate
• CAS No: 2228290-70-6
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 6378951
• PubChem ID: 165691010
• Update Time: 2025-10-28

tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate
• tert-butyl N-[4-(4-amino-2-methylbutan-2-yl)-2-chlorophenyl]carbamate
• 2228290-70-6
• EN300-1900558

• Inchi： 1S/C16H25ClN2O2/c1-15(2,3)21-14(20)19-13-7-6-11(10-12(13)17)16(4,5)8-9-18/h6-7,10H,8-9,18H2,1-5H3,(H,19,20)
• InChI Key： JDDORZXYNIZMKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.1604557g/mol
• Monoisotopic Mass: 312.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate (CAS No. 2228290-70-6)

tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate (CAS No. 2228290-70-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in research circles, belongs to the class of carbamate derivatives, which are known for their versatility in medicinal chemistry and drug development. The presence of both amino and chlorophenyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate reflects its intricate design, combining a tert-butyl group with a chlorophenylcarbamate backbone. This combination enhances its stability and reactivity, making it suitable for various synthetic applications. Researchers are particularly interested in its potential role as a building block for pharmaceutical intermediates, especially in the development of novel therapeutic agents. Its CAS No. 2228290-70-6 is frequently cited in patent literature and scientific publications, underscoring its importance in modern chemistry.

One of the key reasons for the growing interest in tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate is its relevance to current trends in drug discovery. With the rise of targeted therapies and precision medicine, compounds like this are being explored for their ability to interact with specific biological pathways. For instance, its amino functionality allows for further derivatization, enabling the creation of compounds with tailored properties for cancer research, neurological disorders, and other high-priority areas in biomedicine.

From a synthetic chemistry perspective, tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate offers several advantages. Its tert-butyl group provides steric protection, which can be crucial in preventing unwanted side reactions during multi-step syntheses. Additionally, the chlorophenyl moiety introduces electrophilic character, facilitating further functionalization. These features make it a popular choice for chemists working on peptide mimetics, enzyme inhibitors, and other advanced molecular architectures.

The commercial availability of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate (CAS No. 2228290-70-6) has also contributed to its widespread use. Suppliers and manufacturers often highlight its high purity and consistency, which are critical for reproducible research outcomes. As the demand for custom synthesis and contract research services grows, this compound is increasingly listed in catalogs catering to pharmaceutical and biotechnology companies.

In terms of safety and handling, tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate is generally considered stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care, using appropriate personal protective equipment (PPE) and following good laboratory practices. Its material safety data sheet (MSDS) provides detailed guidance on storage, disposal, and emergency measures, ensuring compliance with regulatory standards.

Looking ahead, the future of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate appears promising. As researchers continue to explore its potential in drug design and chemical biology, new applications are likely to emerge. Its compatibility with modern synthetic techniques, such as flow chemistry and catalysis, further enhances its utility. For scientists and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.

In conclusion, tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-chlorophenylcarbamate (CAS No. 2228290-70-6) represents a fascinating example of how tailored molecular structures can drive innovation in chemistry and medicine. Its unique combination of functional groups, coupled with its versatility in synthesis, makes it a valuable asset for researchers and manufacturers alike. Whether you are involved in pharmaceutical development, academic research, or industrial applications, understanding the properties and potential of this compound can open new avenues for discovery and advancement.